Cas no 915921-54-9 (5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine
• CAS No: 915921-54-9
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• MDL: MFCD08691923
• CID: 875080
• PubChem ID: 17604501
• Update Time: 2025-06-08

5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-(2,5-Dimethylphenoxy)ethyl)-1,3,4-thiadiazol-2-amine
• 5-[2-(2,5-dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine
• 5-[2-(2,5-dimethylphenoxy)ethyl]-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• AKOS022185202
• BS-38523
• MFCD08691923
• 915921-54-9
• DTXSID60589700
• CHEMBRDG-BB 9071096
• CS-0366865
• 5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine

• MDL： MFCD08691923
• Inchi： 1S/C12H15N3OS/c1-8-3-4-9(2)10(7-8)16-6-5-11-14-15-12(13)17-11/h3-4,7H,5-6H2,1-2H3,(H2,13,15)
• InChI Key： PSWAPJYIOHBQFB-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1CCOC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 249.09400
• Monoisotopic Mass: 249.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.27000
• LogP: 2.93980

Additional information on 5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine

Professional Introduction to Compound with CAS No. 915921-54-9 and Product Name: 5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine

The compound with the CAS number 915921-54-9 and the product name 5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. Thiadiazole scaffolds are known for their structural versatility and ability to interact with various biological targets, making them valuable candidates for drug discovery and development.

In recent years, there has been a growing interest in thiadiazole-based compounds due to their demonstrated efficacy in treating a range of diseases. The structural motif of thiadiazole is characterized by a six-membered ring containing sulfur and nitrogen atoms, which allows for the formation of hydrogen bonds and hydrophobic interactions with biological targets. This feature has been exploited in the design of molecules that exhibit inhibitory activity against enzymes and receptors involved in pathological processes.

The specific structure of 5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine incorporates a 2,5-dimethylphenyl group linked to an ethyl chain that extends from the thiadiazole ring. This substitution pattern is strategically designed to enhance binding affinity and selectivity towards target proteins. The 2,5-dimethylphenyl moiety contributes to the hydrophobic character of the molecule, while the ethyl chain provides flexibility and further modulates interactions with biological targets. Such structural features are critical in optimizing pharmacokinetic properties and minimizing off-target effects.

One of the most compelling aspects of this compound is its potential application in neurodegenerative diseases. Recent studies have highlighted the role of thiadiazole derivatives in modulating neurotransmitter systems and protecting against neurotoxicity. The 5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine molecule has shown promise in preclinical models as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with key enzymes involved in neurotransmitter metabolism makes it an attractive candidate for further investigation.

Moreover, this compound exhibits notable anti-inflammatory properties. Inflammatory processes are central to numerous pathological conditions, including autoimmune diseases and chronic infections. The thiadiazole core of this molecule has been shown to inhibit inflammatory pathways by modulating cytokine production and reducing oxidative stress. Specifically, studies indicate that it can suppress the activity of nuclear factor kappa B (NF-κB), a transcription factor critical for initiating inflammatory responses. This mechanism aligns with current therapeutic strategies aimed at targeting inflammation rather than simply alleviating symptoms.

Another area of interest is the compound's potential role in cancer therapy. Thiadiazole derivatives have been extensively studied for their ability to induce apoptosis and inhibit cell proliferation in various cancer cell lines. The 5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine molecule has demonstrated efficacy in disrupting microtubule formation and arresting cell cycle progression in tumor cells. These effects are attributed to its interaction with tubulin proteins, which are essential for maintaining cellular architecture and division. Such findings suggest that this compound could serve as a novel chemotherapeutic agent or adjunctive therapy in combination with existing treatments.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiadiazole ring through cyclization reactions involving appropriate precursors, followed by functionalization with the 2,5-dimethylphenoxy)ethyl group via nucleophilic substitution or other coupling techniques. Advanced synthetic methodologies have been employed to optimize these reactions, minimizing side products and maximizing efficiency.

In terms of pharmacokinetic properties, 5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine demonstrates favorable solubility characteristics that facilitate formulation into various dosage forms. Its bioavailability has been assessed through preclinical studies using animal models, where it exhibited reasonable absorption rates following oral administration. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses, although further long-term safety evaluations are necessary before human trials can commence.

The development of this compound reflects broader trends in medicinal chemistry aimed at designing molecules with enhanced target specificity and reduced systemic toxicity. Advances in computational chemistry have enabled researchers to predict binding affinities and optimize structures before experimental validation becomes necessary. This approach has accelerated the discovery pipeline for novel therapeutics like 5-2-(2,5-Dimethylphenoxy)ethyl-1,3,4-thiadiazol-2-amine, allowing for rapid iteration based on both experimental data and theoretical models.

Future directions for research on this compound include exploring its mechanism of action in greater detail through biochemical assays and cellular studies. Additionally, clinical trials will be essential to evaluate its efficacy and safety profiles in human populations suffering from relevant diseases. Collaborations between academic institutions, pharmaceutical companies, regulatory agencies, will be crucial in advancing this promising candidate toward market approval.

In conclusion, 5-2-(2, 5-Dimethylphenoxy)ethyl-l, 3, 4-thiadiazol-l) - amine (CAS No.: 915921 -54 -9) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including neurodegenerative diseases, inflammation, cancer therapy, etc.. Its unique structure, favorable pharmacokinetic properties, combined with encouraging preclinical data, make it an exciting prospect for further development as a novel therapeutic agent.